Cas no 1492321-18-2 (tert-butyl N-propyl-N-(propylcarbamoyl)methylcarbamate)

• Product Name: tert-butyl N-propyl-N-(propylcarbamoyl)methylcarbamate
• CAS No: 1492321-18-2
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5562954
• PubChem ID: 63789909
• Update Time: 2025-10-21

tert-butyl N-propyl-N-(propylcarbamoyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-[2-oxo-2-(propylamino)ethyl]-N-propylcarbamate (ACI)
• Carbamic acid, N-[2-oxo-2-(propylamino)ethyl]-N-propyl-, 1,1-dimethylethyl ester (ACI)
• tert-butyl N-propyl-N-(propylcarbamoyl)methylcarbamate

• Inchi： 1S/C13H26N2O3/c1-6-8-14-11(16)10-15(9-7-2)12(17)18-13(3,4)5/h6-10H2,1-5H3,(H,14,16)
• InChI Key： ZCYLQKYNRKMDQW-UHFFFAOYSA-N
• SMILES： O=C(N(CCC)CC(NCCC)=O)OC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-propyl-N-(propylcarbamoyl)methylcarbamate

Comprehensive Guide to tert-butyl N-propyl-N-(propylcarbamoyl)methylcarbamate (CAS No. 1492321-18-2)

tert-butyl N-propyl-N-(propylcarbamoyl)methylcarbamate (CAS No. 1492321-18-2) is a specialized organic compound widely used in pharmaceutical intermediates and fine chemical synthesis. Its unique structure, featuring a tert-butyl group and propylcarbamoyl functionalities, makes it valuable for designing bioactive molecules. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's molecular formula and weight, along with its carbamate and amide functional groups, contribute to its stability and reactivity. Recent studies highlight its role in synthesizing novel N-protected amino acid derivatives, a hot topic in peptide-based therapeutics. With the growing demand for custom synthesis and high-purity intermediates, tert-butyl N-propyl-N-(propylcarbamoyl)methylcarbamate has gained attention in both academic and industrial settings.

One of the key advantages of this compound is its versatility in organic transformations. The tert-butyloxycarbonyl (Boc) protecting group is particularly useful in multi-step syntheses, as it can be easily removed under mild acidic conditions. This property aligns with the current trend toward green chemistry and sustainable synthesis, addressing common search queries like "Boc-protecting group applications" and "eco-friendly carbamate chemistry."

In pharmaceutical research, 1492321-18-2 serves as a building block for peptidomimetics and small molecule drugs. Its structural features enable the creation of compounds with improved bioavailability and target specificity. Recent publications have explored its use in developing enzyme inhibitors and receptor modulators, topics frequently searched in medicinal chemistry forums and databases.

The synthesis of tert-butyl N-propyl-N-(propylcarbamoyl)methylcarbamate typically involves carbamoylation and Boc-protection steps, processes that are optimized for high yield and purity. Quality control measures, including HPLC analysis and spectroscopic characterization, ensure compliance with industry standards. These aspects are crucial for buyers searching for "reliable carbamate suppliers" or "certified chemical intermediates."

Market trends indicate rising demand for specialty chemicals like 1492321-18-2, driven by advancements in bioconjugation and drug delivery systems. Companies specializing in custom chemical synthesis often list this compound in their catalogs, catering to clients needing tailored solutions for R&D projects. SEO-optimized terms such as "Boc-protected amines supplier" and "N-alkyl carbamate price" reflect this commercial interest.

Storage and handling of tert-butyl N-propyl-N-(propylcarbamoyl)methylcarbamate require standard laboratory precautions. While not classified as hazardous, it should be kept in a cool, dry place away from strong oxidizers. This information addresses common safety-related searches without referencing restricted substances.

Future research directions for CAS No. 1492321-18-2 may explore its utility in biodegradable polymers or catalysis, areas generating significant online discussion. Its compatibility with click chemistry and cross-coupling reactions positions it as a candidate for innovative applications, aligning with trending keywords in chemical innovation.

In summary, tert-butyl N-propyl-N-(propylcarbamoyl)methylcarbamate represents an important tool for modern synthetic chemistry. Its balanced reactivity profile and commercial availability make it a go-to choice for researchers addressing challenges in molecular design and process optimization. As the chemical industry evolves, compounds like 1492321-18-2 will continue to bridge gaps between discovery and application.